Cas no 1118-89-4 (Diethyl L-glutamate hydrochloride)

Diethyl L-glutamate hydrochloride is a derivative of L-glutamic acid, where the carboxyl groups are esterified with ethanol and the amino group is protonated as a hydrochloride salt. This modification enhances solubility in organic solvents while retaining the chiral integrity of the L-glutamate backbone. The compound is commonly used as an intermediate in peptide synthesis and pharmaceutical research due to its improved handling properties compared to free glutamic acid. Its esterified form facilitates selective deprotection and further functionalization, making it valuable for controlled chemical transformations. The hydrochloride salt ensures stability and ease of storage, while the diethyl ester group offers versatility in synthetic applications.
Diethyl L-glutamate hydrochloride structure
1118-89-4 structure
Product Name:Diethyl L-glutamate hydrochloride
CAS No:1118-89-4
MF:C9H18ClNO4
MW:239.69652223587
MDL:MFCD00012509
CID:40774
PubChem ID:24858729
Update Time:2026-01-20

Diethyl L-glutamate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid diethyl ester hydrochloride
    • diethyl L-glutamate hydrochloride
    • H-Glu(OEt)-OEt . HCl
    • (S)-Diethyl 2-aminopentanedioate hydrochloride
    • H-Glu(OEt)-OEt · HCl
    • H-Glu(OEt)-OEt·HCl L-Glutamic acid diethyl ester hydrochloride
    • H-Glu(OEt)-OEt•HCl
    • H-Glu(OEt)-OEtCl
    • diethyl (2S)-2-aminopentanedioate,hydrochloride
    • H-Glu(OEt)-OEt·HCl
    • H-Glu(OEt)-OEt.HCl
    • Diethyl glutamate hydrochloride
    • H-Glu(OEt)-OEt HCl
    • Diethyl L-glutaminate hydrochloride
    • Glutamic acid diethyl ester hydrochloride
    • diethyl (2S)-2-aminopentanedioate hydrochloride
    • Glutamic acid, diethyl ester, hydrochloride, L-
    • 1,5-DIETHYL (2S)-2-AMINOPENTANEDIOATE HYDROCHLORIDE
    • Glutamic acid, diet
    • L-glutamate diethyl ester hydrochloride
    • L-H-Glu(OEt)OEt.HCl
    • HY-W012098
    • CS-W012814
    • NS00044427
    • L-Glutamic acid diethyl ester hydrochloride L-Glu(OEt)-OEt.HCl
    • EINECS 214-270-4
    • AC-6774
    • H-Glu(OEt)-OEt. HCl
    • L-Glutamic acid diethyl ester, HCl
    • SMR004701773
    • AS-12778
    • J-300114
    • glutamate diethyl ester hydrochloride
    • AKOS015910184
    • 1118-89-4
    • MFCD00012509
    • BCP07306
    • L-Glutamic acid, 1,5-diethyl ester, hydrochloride (1:1)
    • diethyl-L-glutamate hydrochloride
    • L-Glutamic acid diethyl ester hydrochloride, 97%
    • Glutamic acid, diethyl ester, hydrochloride
    • L-glutamic acid diethylester HCl
    • NSC 17007
    • SCHEMBL134418
    • AKOS015845445
    • (S)-1,5-Diethoxy-1,5-dioxopentan-2-amine hydrochloride
    • Q-101804
    • G0179
    • MLS006010849
    • (L)-glutamate diethyl ester hydrochloride
    • diethyl (2S)-2-aminopentanedioate;hydrochloride
    • L-GlutaMic acid diethyl ester HCl
    • NSC 12960
    • Diethyl L-glutamate hydrochloride
    • MDL: MFCD00012509
    • Inchi: 1S/C9H17NO4.ClH/c1-3-13-8(11)6-5-7(10)9(12)14-4-2;/h7H,3-6,10H2,1-2H3;1H/t7-;/m0./s1
    • InChI Key: WSEQLMQNPBNMSL-FJXQXJEOSA-N
    • SMILES: Cl.O(CC)C([C@H](CCC(=O)OCC)N)=O
    • BRN: 3597595

Computed Properties

  • Exact Mass: 239.09200
  • Monoisotopic Mass: 239.092436
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 193
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 78.6

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.0800
  • Melting Point: 108-110 °C (lit.)
  • Boiling Point: 262 °C at 760 mmHg
  • Flash Point: 86.3℃
  • Refractive Index: 22.5 ° (C=3.6, EtOH)
  • Solubility: It is hygroscopic. Soluble in ethanol and water.
  • PSA: 78.62000
  • LogP: 1.72240
  • Specific Rotation: +22°, (c = 1 in Water)
  • Optical Activity: [α]18/D +22°, c = 1 in H2O
  • Solubility: Not determined

Diethyl L-glutamate hydrochloride Security Information

Diethyl L-glutamate hydrochloride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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Diethyl L-glutamate hydrochloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1118-89-4)Diethyl L-glutamate hydrochloride
Order Number:sfd17176
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1118-89-4)L-GlutaMic acid diethyl ester HCl
Order Number:LE2200;LE27066865
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com

Diethyl L-glutamate hydrochloride Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Diethyl L-glutamate hydrochloride

Diethyl L-glutamate Hydrochloride (CAS 1118-89-4): A Versatile Chiral Building Block in Modern Chemistry

Diethyl L-glutamate hydrochloride (CAS 1118-89-4) is an important chiral compound widely used in pharmaceutical synthesis, food additives, and biochemical research. As the diethyl ester hydrochloride salt of L-glutamic acid, this white crystalline powder offers unique advantages in stereoselective synthesis due to its well-defined L-configuration and enhanced solubility compared to free amino acids.

The growing demand for enantiomerically pure compounds in drug development has significantly increased interest in Diethyl L-glutamate HCl. Pharmaceutical researchers particularly value its role as a protected glutamate derivative, which serves as a crucial intermediate in peptide synthesis and the production of neurotransmitter analogs. Recent studies highlight its application in developing novel nootropic compounds and cognitive enhancers, aligning with current trends in neurological health research.

In the food industry, Diethyl L-glutamate hydrochloride finds application as a precursor for umami flavor enhancers. The compound's ability to modify and intensify flavors makes it valuable for creating low-sodium food products, addressing growing consumer demand for healthier dietary options. Its esterified form provides improved stability during food processing compared to free glutamic acid.

The synthesis of Diethyl L-glutamate HCl typically involves esterification of L-glutamic acid with ethanol in the presence of hydrochloric acid. This process yields the hydrochloride salt with excellent optical purity, typically exceeding 98% ee. Manufacturers employ rigorous quality control measures to ensure consistent chemical purity and chiral integrity, critical parameters for pharmaceutical applications.

Analytical characterization of CAS 1118-89-4 includes various techniques such as HPLC analysis for purity assessment, polarimetry for optical rotation measurement, and melting point determination (typically 145-150°C). The compound shows good stability under proper storage conditions (cool, dry environment) but may undergo hydrolysis in aqueous solutions over time.

Recent advancements in green chemistry have led to improved synthetic routes for Diethyl L-glutamate hydrochloride, reducing environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's increasing focus on sustainable manufacturing practices. Researchers are also exploring novel applications in biodegradable polymers and drug delivery systems.

The global market for chiral amino acid derivatives like Diethyl L-glutamate HCl continues to expand, driven by growth in the pharmaceutical and nutraceutical sectors. Market analysts project steady demand increases, particularly in Asia-Pacific regions where peptide-based therapeutics are gaining prominence. Quality suppliers typically offer the compound in various packaging options ranging from laboratory-scale quantities to bulk industrial amounts.

When working with Diethyl L-glutamate hydrochloride, researchers should follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (lab coat, gloves, eye protection) is recommended. The compound should be stored away from strong oxidizers and moisture to maintain stability.

Current research trends involving CAS 1118-89-4 include investigations into its potential as a precursor for metal-organic frameworks (MOFs) with biomedical applications, and its role in synthesizing fluorescent probes for biological imaging. These cutting-edge applications demonstrate the ongoing relevance of this versatile chiral building block in modern chemistry.

For researchers sourcing Diethyl L-glutamate hydrochloride, key considerations include certificate of analysis verification, supplier reputation, and batch-to-batch consistency. Many manufacturers now provide detailed spectroscopic data (NMR, IR) and chromatographic profiles to ensure product quality meets the stringent requirements of pharmaceutical applications.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1118-89-4)Diethyl L-glutamate hydrochloride
sfd17176
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1118-89-4)L-GlutaMic acid diethyl ester HCl
LE2200;LE27066865
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email